Cas no 1252857-01-4 (5-chloro-2-[4-(pyrimidin-2-yl)piperazine-1-carbonyl]-1H-indole)

• Product Name: 5-chloro-2-[4-(pyrimidin-2-yl)piperazine-1-carbonyl]-1H-indole
• CAS No: 1252857-01-4
• MF: C₁₇H₁₆ClN₅O
• MW: 341.794841766357
• CID: 5472636
• Update Time: 2025-06-08

5-chloro-2-[4-(pyrimidin-2-yl)piperazine-1-carbonyl]-1H-indole Chemical and Physical Properties

Names and Identifiers

• (5-chloro-1H-indol-2-yl)-(4-pyrimidin-2-ylpiperazin-1-yl)methanone
• 5-chloro-2-[4-(pyrimidin-2-yl)piperazine-1-carbonyl]-1H-indole

• Inchi： 1S/C17H16ClN5O/c18-13-2-3-14-12(10-13)11-15(21-14)16(24)22-6-8-23(9-7-22)17-19-4-1-5-20-17/h1-5,10-11,21H,6-9H2
• InChI Key： AVCKPBAMRDGPIP-UHFFFAOYSA-N
• SMILES： C(C1=CC2=C(N1)C=CC(Cl)=C2)(N1CCN(C2=NC=CC=N2)CC1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxamides and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives Indolecarboxamides and derivatives

Additional information on 5-chloro-2-[4-(pyrimidin-2-yl)piperazine-1-carbonyl]-1H-indole

Introduction to 5-Chloro-2-[4-(Pyrimidin-2-yl)piperazine-1-carbonyl]-1H-indole (CAS No. 1252857-01-4)

5-Chloro-2-[4-(pyrimidin-2-yl)piperazine-1-carbonyl]-1H-indole (CAS No. 1252857-01-4) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound belongs to the indole family and features a unique combination of functional groups, including a chloro substituent, a pyrimidine moiety, and a piperazine ring. These structural elements contribute to its potential therapeutic applications and biological activities.

The indole scaffold is a well-known privileged structure in medicinal chemistry, often found in natural products and synthetic compounds with diverse biological activities. The presence of the chloro substituent at the 5-position can influence the compound's physicochemical properties, such as solubility and lipophilicity, which are crucial for drug absorption and distribution. The pyrimidine moiety, on the other hand, is a common heterocyclic system found in many biologically active molecules, including nucleosides and antiviral agents. The piperazine ring, attached via a carbonyl group, adds further complexity and can modulate the compound's interactions with biological targets.

Recent studies have highlighted the potential of 5-Chloro-2-[4-(pyrimidin-2-yl)piperazine-1-carbonyl]-1H-indole in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 5-Chloro-2-[4-(pyrimidin-2-yl)piperazine-1-carbonyl]-1H-indole has also been investigated for its potential as an anticancer agent. Studies have demonstrated that this compound can induce apoptosis in various cancer cell lines by targeting key signaling pathways involved in cell proliferation and survival. For example, it has been shown to inhibit the PI3K/Akt pathway, which is frequently dysregulated in many types of cancer.

The pharmacokinetic properties of 5-Chloro-2-[4-(pyrimidin-2-yl)piperazine-1-carbonyl]-1H-indole have also been studied extensively. Preclinical data indicate that this compound has favorable oral bioavailability and a reasonable half-life, making it suitable for further development as an oral therapeutic agent. However, further optimization may be necessary to improve its metabolic stability and reduce potential side effects.

In terms of safety, initial toxicity studies have shown that 5-Chloro-2-[4-(pyrimidin-2-yl)piperazine-1-carbonyl]-1H-indole is well-tolerated at therapeutic doses. However, more comprehensive toxicological evaluations are required to fully assess its safety profile before advancing to clinical trials.

The structural diversity and biological activity of 5-Chloro-2-[4-(pyrimidin-2-yl)piperazine-1-carbonyl]-1H-indole make it an attractive lead compound for further medicinal chemistry efforts. Ongoing research aims to optimize its structure to enhance potency, selectivity, and pharmacokinetic properties while minimizing toxicity. This includes exploring analogs with different substituents on the indole ring or modifications to the piperazine moiety.

In conclusion, 5-Chloro-2-[4-(pyrimidin-2-yl)piperazine-1-carbonyl]-1H-indole (CAS No. 1252857-01-4) represents a promising candidate for the development of novel therapeutic agents targeting inflammatory diseases and cancer. Its unique chemical structure and multifaceted biological activities warrant continued investigation and optimization to fully realize its potential in clinical applications.